[2-(2-bromophenoxy)ethyl]methylamine hydrochloride

• IUPAC Name: 2-(2-bromophenoxy)-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C9H12BrNO.ClH/c1-11-6-7-12-9-5-3-2-4-8(9)10;/h2-5,11H,6-7H2,1H3;1H
• InChI Key: GETGPJUCJBXONB-UHFFFAOYSA-N
• Canonical SMILES: CNCCOC1=CC=CC=C1Br.Cl
• Molecular Formula: C9H13BrClNO
• Molecular Weight: 266.56 g/mol

Description

[2-(2-bromophenoxy)ethyl]methylamine hydrochloride, also known as BPEA, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a derivative of phenethylamine and has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology.

Scientific Research Applications

[2-(2-bromophenoxy)ethyl]methylamine hydrochloride has been studied extensively for its potential applications in various fields of scientific research. One of the primary research areas for [2-(2-bromophenoxy)ethyl]methylamine hydrochloride is in medicinal chemistry. Studies have shown that [2-(2-bromophenoxy)ethyl]methylamine hydrochloride has potential as a drug candidate for the treatment of various diseases such as cancer, diabetes, and obesity.
[2-(2-bromophenoxy)ethyl]methylamine hydrochloride has also been studied for its potential applications in neuroscience. Studies have shown that [2-(2-bromophenoxy)ethyl]methylamine hydrochloride can act as a selective serotonin reuptake inhibitor (SSRI) and has potential as a treatment for depression and anxiety disorders.

Mechanism of Action

[2-(2-bromophenoxy)ethyl]methylamine hydrochloride acts as an agonist of the serotonin receptor and inhibits the reuptake of serotonin in the brain. This mechanism of action is similar to that of other SSRIs such as fluoxetine and sertraline. [2-(2-bromophenoxy)ethyl]methylamine hydrochloride also has affinity for other receptors such as the dopamine receptor and the adrenergic receptor.
Biochemical and Physiological Effects:
[2-(2-bromophenoxy)ethyl]methylamine hydrochloride has been shown to have a range of biochemical and physiological effects. Studies have shown that [2-(2-bromophenoxy)ethyl]methylamine hydrochloride can increase the levels of serotonin and dopamine in the brain, leading to an improvement in mood and a reduction in symptoms of depression and anxiety.
[2-(2-bromophenoxy)ethyl]methylamine hydrochloride has also been shown to have potential as a weight loss agent. Studies have shown that [2-(2-bromophenoxy)ethyl]methylamine hydrochloride can increase the metabolic rate and promote fat burning, leading to a reduction in body weight.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using [2-(2-bromophenoxy)ethyl]methylamine hydrochloride in scientific research is its unique properties. [2-(2-bromophenoxy)ethyl]methylamine hydrochloride is a selective serotonin reuptake inhibitor and has potential as a drug candidate for the treatment of various diseases. [2-(2-bromophenoxy)ethyl]methylamine hydrochloride is also relatively easy to synthesize using standard laboratory techniques.
One of the limitations of using [2-(2-bromophenoxy)ethyl]methylamine hydrochloride in scientific research is its potential toxicity. Studies have shown that [2-(2-bromophenoxy)ethyl]methylamine hydrochloride can be toxic at high doses and caution should be taken when using this compound in laboratory experiments.

Future Directions

There are many potential future directions for the study of [2-(2-bromophenoxy)ethyl]methylamine hydrochloride. One area of research is in the development of [2-(2-bromophenoxy)ethyl]methylamine hydrochloride as a drug candidate for the treatment of various diseases such as cancer, diabetes, and obesity. Another area of research is in the study of [2-(2-bromophenoxy)ethyl]methylamine hydrochloride's potential as a weight loss agent.
Other potential future directions for the study of [2-(2-bromophenoxy)ethyl]methylamine hydrochloride include the development of new synthesis methods for this compound, the study of its potential as a treatment for other neurological disorders, and the study of its potential as a tool for studying the serotonin receptor. Overall, [2-(2-bromophenoxy)ethyl]methylamine hydrochloride is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of [2-(2-bromophenoxy)ethyl]methylamine hydrochloride involves the reaction of 2-bromophenol with ethylene oxide to form 2-(2-bromophenoxy)ethanol. This intermediate is then reacted with methylamine to yield [2-(2-bromophenoxy)ethyl]methylamine hydrochloride. The synthesis of this compound is relatively straightforward and can be achieved using standard laboratory techniques.